Cas no 885-34-7 (2,1-benzisoxazole, 5-bromo-3-phenyl-)
5-Bromo-3-phenyl-2,1-benzisoxazole is a heterocyclic compound featuring a benzisoxazole core substituted with a bromine atom at the 5-position and a phenyl group at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the phenyl group contributes to stability and potential π-π interactions. Its well-defined molecular framework is advantageous for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound’s purity and consistent performance make it suitable for rigorous synthetic workflows.
885-34-7 structure
Product Name:2,1-benzisoxazole, 5-bromo-3-phenyl-
CAS No:885-34-7
MF:C13H8BrNO
MW:274.112722396851
CID:993210
PubChem ID:347290
Update Time:2025-06-08
2,1-benzisoxazole, 5-bromo-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,1-benzisoxazole, 5-bromo-3-phenyl-
- 5-bromo-3-phenyl-2,1-Benzisoxazole
- 5-bromo-3-phenyl-2,1-benzoxazole
- AIDS-130347
- NSC 405895
- A19267
- TimTec1_001909
- SCHEMBL4019162
- AKOS002837803
- AB01325829-02
- BRD-K38376446-001-01-5
- SR-01000420889-1
- DTXSID10237082
- 5-BROMO-3-PHENYLANTHRANIL
- NSC405895
- FT-0758150
- CS-0322114
- UNII-292AUJ3WRQ
- 885-34-7
- 5-bromo-3-phenyl-benzo[c]isooxazole
- NSC-405895
- NCGC00332733-01
- 3-Phenyl-5-bromo-2,1-benzisoxazole
- HMS1539G17
- SR-01000420889
- 5-bromo-3-phenylbenzo[c]isoxazole
- 292AUJ3WRQ
- STK699958
- G74006
- DB-077875
-
- Inchi： 1S/C13H8BrNO/c14-10-6-7-12-11(8-10)13(16-15-12)9-4-2-1-3-5-9/h1-8H
- InChI Key： HKEVIXPPTCEYEW-UHFFFAOYSA-N
- SMILES： BrC1C=CC2C(C=1)=C(C1C=CC=CC=1)ON=2
Computed Properties
- Exact Mass: 272.97893g/mol
- Monoisotopic Mass: 272.97893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 26Ų
2,1-benzisoxazole, 5-bromo-3-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM527435-1g |
5-Bromo-3-phenylbenzo[c]isoxazole |
885-34-7 | 97% | 1g |
$*** | 2023-05-29 | |
| 1PlusChem | 1P00466A-100mg |
5-BROMO-3-PHENYL-2,1-BENZISOXAZOLE |
885-34-7 | 97% | 100mg |
$228.00 | 2023-12-16 | |
| 1PlusChem | 1P00466A-250mg |
5-BROMO-3-PHENYL-2,1-BENZISOXAZOLE |
885-34-7 | 97% | 250mg |
$357.00 | 2023-12-16 | |
| 1PlusChem | 1P00466A-1g |
5-BROMO-3-PHENYL-2,1-BENZISOXAZOLE |
885-34-7 | 97% | 1g |
$765.00 | 2023-12-16 | |
| Ambeed | A897258-100mg |
5-Bromo-3-phenylbenzo[c]isoxazole |
885-34-7 | 95% | 100mg |
$144.0 | 2025-04-16 | |
| Ambeed | A897258-250mg |
5-Bromo-3-phenylbenzo[c]isoxazole |
885-34-7 | 95% | 250mg |
$244.0 | 2025-04-16 | |
| Ambeed | A897258-1g |
5-Bromo-3-phenylbenzo[c]isoxazole |
885-34-7 | 97% | 1g |
$544.0 | 2024-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1392784-100mg |
5-Bromo-3-phenylbenzo[c]isoxazole |
885-34-7 | 97% | 100mg |
￥1422.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1392784-250mg |
5-Bromo-3-phenylbenzo[c]isoxazole |
885-34-7 | 97% | 250mg |
￥2249.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1392784-1g |
5-Bromo-3-phenylbenzo[c]isoxazole |
885-34-7 | 97% | 1g |
￥4637.00 | 2024-04-27 |
2,1-benzisoxazole, 5-bromo-3-phenyl- Suppliers
Amadis Chemical Company Limited
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(CAS:885-34-7)2,1-benzisoxazole, 5-bromo-3-phenyl-
Order Number:A19267
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):220.0/490.0
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2,1-benzisoxazole, 5-bromo-3-phenyl- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:885-34-7)2,1-benzisoxazole, 5-bromo-3-phenyl-
Purity:99%/99%
Quantity:250mg/1g
Price ($):220.0/490.0